Cas no 103615-53-8 (1,1',1''-(1,3,5-Triazine-2,4,6-triyl)tri(pyrrolidin-2-one))

• Product Name: 1,1',1''-(1,3,5-Triazine-2,4,6-triyl)tri(pyrrolidin-2-one)
• CAS No: 103615-53-8
• MF: C₁₅H₁₈N₆O₃
• MW: 330.341822147369
• CID: 2623539
• PubChem ID: 15346501
• Update Time: 2025-04-21

1,1',1''-(1,3,5-Triazine-2,4,6-triyl)tri(pyrrolidin-2-one) Chemical and Physical Properties

Names and Identifiers

• 2,4,6-tris(pyrrolidin-2-on-1-yl)-1,3,5-triazine
• SCHEMBL6576703
• 103615-53-8
• DTXSID80571804
• 1,1',1''-(1,3,5-Triazine-2,4,6-triyl)tri(pyrrolidin-2-one)
• JEKOCBKSHMKPRR-UHFFFAOYSA-N

• Inchi： 1S/C15H18N6O3/c22-10-4-1-7-19(10)13-16-14(20-8-2-5-11(20)23)18-15(17-13)21-9-3-6-12(21)24/h1-9H2
• InChI Key： JEKOCBKSHMKPRR-UHFFFAOYSA-N
• SMILES： O=C1CCCN1C1N=C(N=C(N=1)N1C(CCC1)=O)N1C(CCC1)=O

Computed Properties

• Exact Mass: 330.14403846Da
• Monoisotopic Mass: 330.14403846Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 467
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 99.6Ų